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Executive Summary

5-Methylhexanoyl chloride (CAS: 5699-78-5) is the acid chloride derivative of 5-
methylhexanoic acid (Isoheptanoic acid). In drug discovery, it functions as a critical building
block for introducing the 5-methylhexanoyl motif—a branched, lipophilic alkyl chain structurally
homologous to the hydrophobic tail of the anticonvulsant Pregabalin.

Unlike linear acyl chains, the terminal isopropyl branch of the 5-methylhexanoyl group provides
steric bulk that can protect adjacent pharmacophores from metabolic hydrolysis while
significantly increasing the LogP (lipophilicity) of the target molecule. This guide details its
physicochemical profile, synthetic utility, and a validated protocol for its application in amide
coupling.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7]
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IUPAC Name

5-Methylhexanoyl chloride

Common Synonyms

Isoheptanoyl chloride; 5-Methylcaproyl chloride

CAS Number 5699-78-5

PubChem CID 13664865

Molecular Formula C7H13CIO

Molecular Weight 148.63 g/mol

Boiling Point 188-190 °C (atm); 70—71 °C (1 Torr)
Density 0.971 g/cm?3 (Predicted)

Appearance Colorless to pale yellow fuming liquid
Solubility Reacts with water; Soluble in DCM, THF,

Toluene, Ether

Synthetic Utility & Mechanism

The primary utility of 5-Methylhexanoyl chloride lies in Nucleophilic Acyl Substitution. The

chloride leaving group renders the carbonyl carbon highly electrophilic, allowing rapid reaction

with weak nucleophiles that would not react with the parent carboxylic acid.

Mechanistic Pathways|[8]

» N-Acylation (Amide Formation): Reacts with primary/secondary amines to form 5-

methylhexanamides. This is often used to "cap" polar amines in lead optimization to improve

blood-brain barrier (BBB) penetration.

o O-Acylation (Ester Formation): Reacts with alcohols/phenols to form esters. These esters

often possess fruity/herbal notes used in fragrance chemistry.

» Friedel-Crafts Acylation: In the presence of Lewis acids (AICIs), it acylates aromatic rings to

form aryl ketones, a scaffold common in photoinitiators and heterocyclic synthesis.
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Structural Homology to Bioactive Motifs

The 5-methylhexanoyl chain is the carbon skeleton of Pregabalin (minus the 3-amino group).[1]
Using this reagent allows chemists to install this specific hydrophobic tail into new drug
candidates to mimic the steric and lipophilic profile of established GABA analogs without
introducing the zwitterionic complexity.
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Figure 1: Reaction scope of 5-Methylhexanoyl chloride in organic synthesis.

Experimental Protocol: Synthesis of a Lipophilic
Amide

Objective: Synthesis of N-Benzyl-5-methylhexanamide. This protocol demonstrates the
standard handling of CID 13664865 to hydrophobically modify a benzylamine scaffold.

Reagents & Equipment[9]

» Reagent A: 5-Methylhexanoyl chloride (1.1 equiv)[Z]
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Reagent B: Benzylamine (1.0 equiv)

Base: Triethylamine (TEA) (1.5 equiv) - Acts as HCI scavenger.

Solvent: Dichloromethane (DCM), anhydrous.

Quench: 1M HCIl and Sat. NaHCO:s.

Step-by-Step Methodology

Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and
a nitrogen inlet.

Solvation: Add Benzylamine (10 mmol) and TEA (15 mmol) to the flask. Dissolve in 30 mL
anhydrous DCM. Cool the mixture to 0 °C using an ice bath.

Addition: Load 5-Methylhexanoyl chloride (11 mmol) into a pressure-equalizing addition
funnel or a syringe. Add dropwise over 15 minutes.

o Note: The reaction is exothermic. Fuming may occur if moisture is present; ensure strict
anhydrous conditions.

Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 2—4 hours.
Monitor by TLC (Hexane:EtOAc 4:1) until the amine starting material disappears.

Workup (Self-Validating Step):

o Acid Wash: Transfer reaction mixture to a separatory funnel. Wash with 1M HCI (2 x 20
mL). Purpose: Removes unreacted amine and TEA.

o Base Wash: Wash with Sat. NaHCOs (2 x 20 mL). Purpose: Hydrolyzes and removes any
excess acid chloride as the water-soluble carboxylate salt.

o Drying: Dry the organic layer over anhydrous MgSOa, filter, and concentrate in vacuo.

Purification: If necessary, purify via flash column chromatography (SiOz, Hexane/EtOAc
gradient).
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Figure 2: Validated workflow for amide coupling using 5-Methylhexanoyl chloride.

Handling, Stability & Safety (MSDS Summary)

This compound is a corrosive lachrymator. Strict adherence to safety protocols is mandatory.

o Hydrolysis Risk: Reacts violently with water to release Hydrogen Chloride (HCI) gas and 5-
methylhexanoic acid. Store under inert atmosphere (Nitrogen/Argon) in a cool, dry place.

o PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a lab coat.
Handle only in a functioning fume hood.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1625670?utm_src=pdf-body-img
https://www.benchchem.com/product/b1625670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o First Aid:

o Skin Contact: Wash immediately with polyethylene glycol 400 (if available) or copious
water.

o Inhalation:[3][4][5] Move to fresh air immediately; pulmonary edema may be delayed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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